Superior Monotherapy Survival in Murine CLP Sepsis Model vs. TAK-242 Combination Therapy — 90% vs. 50% Survival
M62812 (20 mg/kg, daily intravenous administration) as monotherapy prevented lethal septic shock in a murine cecal ligation and puncture (CLP) polymicrobial sepsis model, achieving a 90% survival rate [1]. In a comparable murine CLP model evaluating TAK-242, monotherapy with TAK-242 showed no significant survival benefit; only combination treatment with TAK-242 (10 mg/kg i.v.) plus the antibiotic imipenem (1 mg/kg s.c.) significantly increased survival rates from 17% (vehicle) to 50% (P ≤ 0.01) [2]. This represents a 40-percentage-point greater survival achieved by M62812 monotherapy compared to TAK-242 even when the latter was administered with antibiotic co-treatment, and a 73-percentage-point improvement over the TAK-242 monotherapy baseline [1][2].
| Evidence Dimension | In vivo survival rate in murine cecal ligation and puncture (CLP) polymicrobial sepsis model |
|---|---|
| Target Compound Data | 90% survival at 20 mg/kg daily i.v. (monotherapy) |
| Comparator Or Baseline | TAK-242: 50% survival at 10 mg/kg i.v. plus imipenem 1 mg/kg s.c. (combination therapy required); TAK-242 monotherapy showed no significant benefit over 17% vehicle survival |
| Quantified Difference | M62812 monotherapy achieves 40 percentage points higher survival than TAK-242 plus antibiotic combination; M62812 monotherapy is 73 percentage points above TAK-242 monotherapy baseline |
| Conditions | Murine CLP model; M62812 study: Nakamura et al. Eur J Pharmacol 2007; TAK-242 study: Sha et al. Shock 2011 |
Why This Matters
M62812 uniquely achieves clinically meaningful sepsis survival as a single agent, eliminating confounding effects of antibiotic co-administration and substantially reducing experimental complexity in preclinical sepsis studies.
- [1] Nakamura M, Shimizu Y, Sato Y, Miyazaki Y, Satoh T, Mizuno M, Kato Y, Hosaka Y, Furusako S. Toll-like receptor 4 signal transduction inhibitor, M62812, suppresses endothelial cell and leukocyte activation and prevents lethal septic shock in mice. Eur J Pharmacol. 2007;569(3):237-243. doi:10.1016/j.ejphar.2007.05.013 View Source
- [2] Sha T, Sunamoto M, Kitazaki T, Sato J, Ii M, Iizawa Y. Combination of imipenem and TAK-242, a Toll-like receptor 4 signal transduction inhibitor, improves survival in a murine model of polymicrobial sepsis. Shock. 2011;35(2):205-209. doi:10.1097/SHK.0b013e3181f48942 View Source
